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Compound of Interest

Compound Name:
Methyl 6-bromo-3-

hydroxypicolinate

Cat. No.: B1358371 Get Quote

IUPAC Name: Methyl 6-bromo-3-hydroxypyridine-2-carboxylate

This document serves as a technical overview of methyl 6-bromo-3-hydroxypicolinate, a

substituted pyridine derivative. Due to the limited availability of in-depth experimental data and

biological studies in publicly accessible literature, this guide focuses on its chemical identity,

properties, and a general synthetic approach. This compound is primarily available as a

reagent for chemical synthesis.

Chemical Properties and Data
The key physicochemical properties of methyl 6-bromo-3-hydroxypicolinate are summarized

below. This data is compiled from various chemical suppliers and databases.
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Property Value Source

CAS Number 321601-48-3

Molecular Formula C₇H₆BrNO₃

Molecular Weight 232.03 g/mol

Appearance Liquid, Solid, or Semi-solid

Purity Typically ≥98%

Storage Conditions Inert atmosphere, 2-8°C

InChI Key
UGFPNFKMYRHGBG-

UHFFFAOYSA-N

SMILES
COC(=O)C1=C(C=CC(=N1)Br)

O

Synthesis and Workflow
While specific, detailed experimental protocols for the synthesis of methyl 6-bromo-3-
hydroxypicolinate are not readily available in peer-reviewed literature, a plausible synthetic

route can be conceptualized based on standard organic chemistry transformations. A

generalized workflow for its preparation could involve the esterification of the corresponding

carboxylic acid.

Below is a conceptual workflow for the synthesis of methyl 6-bromo-3-hydroxypyridine-2-

carboxylate.
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Caption: Conceptual workflow for the synthesis of Methyl 6-bromo-3-hydroxypicolinate.

Experimental Protocols
Detailed experimental protocols for the use of methyl 6-bromo-3-hydroxypicolinate are not

available in the public domain. It is most commonly listed as a chemical intermediate,

suggesting its primary use is in the synthesis of more complex molecules.

Biological Activity and Signaling Pathways
There is no publicly available information on the biological activity of methyl 6-bromo-3-
hydroxypicolinate or its involvement in any signaling pathways. Researchers and drug

development professionals interested in this compound would need to conduct exploratory

studies to determine its biological effects.

Conclusion
Methyl 6-bromo-3-hydroxypicolinate, with the IUPAC name methyl 6-bromo-3-

hydroxypyridine-2-carboxylate, is a chemical compound with well-defined physical and

chemical properties. While its primary application appears to be as a building block in organic
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synthesis, there is a notable absence of published research on its biological activity or its role

in cellular signaling. This presents an opportunity for novel research to explore the potential

pharmacological applications of this molecule and its derivatives.

To cite this document: BenchChem. [Technical Guide: Methyl 6-bromo-3-hydroxypicolinate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1358371#methyl-6-bromo-3-hydroxypicolinate-iupac-
name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/product/b1358371#methyl-6-bromo-3-hydroxypicolinate-iupac-name
https://www.benchchem.com/product/b1358371#methyl-6-bromo-3-hydroxypicolinate-iupac-name
https://www.benchchem.com/product/b1358371#methyl-6-bromo-3-hydroxypicolinate-iupac-name
https://www.benchchem.com/product/b1358371#methyl-6-bromo-3-hydroxypicolinate-iupac-name
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1358371?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1358371?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

